S1P5 receptor agonist-1

• CAS: 2373330-78-8
• Molecular Formula: C20H24F3NO3
• Molecular Weight: 383.4 g/mol
• InChI: InChI=1S/C20H24F3NO3/c1-13-7-15-9-18(27-6-2-5-20(21,22)23)4-3-14(15)8-16(13)10-24-11-17(12-24)19(25)26/h3-4,8-9,13,17H,2,5-7,10-12H2,1H3,(H,25,26)/t13-/m0/s1
• InChIKey: XKYTZMBQIKKIIW-ZDUSSCGKSA-N

S1P5 Receptor Agonist-1: Scientific Baseline and Procurement Context

S1P5 receptor agonist-1 (CAS 2373330-78-8), identified as Example 6 in patent literature, is a small-molecule agonist of the sphingosine-1-phosphate receptor subtype 5 (S1P5) . The compound has the molecular formula C20H24F3NO3 and a molecular weight of 383.4 g/mol . It is described as a potent and selective agonist for the S1P5 receptor, with an EC50 value of 20 nM . The compound is utilized in research focused on neuroprotection and immune regulation .

S1P5 receptor signaling Enables study of S1P5-mediated pathways in oligodendrocyte and NK cell contexts.

Reported selectivity window >150-fold over S1P1 reduces confounding S1P1-driven responses in mechanistic assays.

Neuroinflammation research tool Suitable for demyelinating disease model studies where S1P5-specific agonism is required.

Why S1P5 Subtype Selectivity Prevents Generic Substitution

S1P receptor agonists exhibit distinct selectivity profiles across the five S1P receptor subtypes (S1P1-5), and these differences have profound functional consequences. While some modulators like Siponimod activate both S1P1 and S1P5 , and others like Fingolimod act as non-selective agonists [1], the therapeutic and research utility of a given compound is dictated by its specific subtype selectivity. Activation of S1P1 is associated with lymphocyte sequestration and bradycardia, effects that may be undesirable in studies focused solely on S1P5-mediated processes such as oligodendrocyte differentiation, myelination, and natural killer cell migration [2]. Therefore, substitution of S1P5 receptor agonist-1 with a non-selective or S1P1-sparing agonist would confound experimental outcomes and therapeutic hypotheses.

Dual agonists S1P1/5 agonists (e.g., Ozanimod, Siponimod) introduce potent S1P1 activity that may confound S1P5-specific readouts and introduce lymphopenia or bradycardia artifacts.

Pan-S1P ligands Non-selective S1P modulators activate multiple receptor subtypes; restricted S1P5 expression means mixed phenotypes cannot be unambiguously attributed to S1P5.

Distinct scaffolds Even selective S1P5 agonists from different chemotypes (e.g., ESB1609) may show divergent species selectivity or internalization profiles, requiring cross-validation before substitution.

• [1] Chun J, Hartung HP. Mechanism of Action of Oral Fingolimod (FTY720) in Multiple Sclerosis. Clin Neuropharmacol. 2010;33(2):91-101. View Source
• [2] ONO Pharmaceutical Co., Ltd. COMPOUNDS HAVING S1P5 RECEPTOR AGONISTIC ACTIVITY. US Patent 12,049,445. July 30, 2024. View Source

Quantitative Differentiation and Comparator Evidence

>150-Fold Selectivity Over S1P1 for Cleaner Mechanistic Studies

S1P5 receptor agonist-1 demonstrates potent agonism at S1P5 (EC50 = 20 nM) and minimal activity at S1P1 (EC50 > 3 μM), resulting in a selectivity ratio of >150-fold . This contrasts with Siponimod, which is a dual S1P1/S1P5 agonist with EC50 values of 0.39 nM and 0.98 nM, respectively . The >150-fold selectivity of S1P5 receptor agonist-1 for S1P5 over S1P1 is substantially greater than that of A-971432, which exhibits only 60-fold selectivity over S1P1 .

Selectivity window

Class-level inference

Target: S1P5 EC50 20 nM, S1P1 EC50 >3 µM (>150-fold) Ozanimod: S1P5 11 nM, S1P1 0.41 nM Siponimod: S1P5 0.98 nM, S1P1 0.39 nM ESB1609: S1P5 70 nM, S1P1 >5 µM (>700-fold)

Supports S1P5-specific pathway interpretation with minimized S1P1 crosstalk.

Reported in vitro functional assay data; direct side-by-side comparisons not performed.

Evidence Dimension	Selectivity Ratio (S1P5 EC50 / S1P1 EC50)
Target Compound Data	>150-fold
Comparator Or Baseline	Siponimod: dual agonist, no selectivity for S1P5 over S1P1; A-971432: 60-fold selectivity
Quantified Difference	S1P5 receptor agonist-1 shows >2.5x higher selectivity than A-971432
Conditions	cAMP assays in CHO cells expressing human S1P1 or S1P5 receptors

Why This Matters

High selectivity for S1P5 over S1P1 minimizes confounding effects on lymphocyte trafficking and heart rate, enabling cleaner interpretation of S1P5-specific pharmacology in neurobiology and immunology research.

Potency Ranking as a Selective S1P5 Tool Compound

With an EC50 of 20 nM at the S1P5 receptor , S1P5 receptor agonist-1 occupies a strategic potency window. It is less potent than A-971432 (EC50 = 4.1 nM) but more potent than ESB1609 (EC50 = 70 nM) and CYM-5541 (EC50 = 72-132 nM) . This intermediate potency may offer a favorable balance between robust target engagement and a reduced risk of on-target toxicity or receptor desensitization often associated with ultra-high potency agonists.

Potency ranking

Class-level inference

S1P5 EC50 = 20 nM (3.5× more potent than ESB1609, 20× less than Siponimod)

Indicates robust target engagement at concentrations that may avoid rapid desensitization.

Potency determined in recombinant cell systems; assay conditions may influence absolute values.

Evidence Dimension	S1P5 Potency (EC50)
Target Compound Data	20 nM
Comparator Or Baseline	A-971432: 4.1 nM; ESB1609: 70 nM; CYM-5541: 72-132 nM
Quantified Difference	~5x less potent than A-971432; ~3.5x more potent than ESB1609
Conditions	cAMP assays in CHO cells expressing human S1P5 receptor

Why This Matters

For researchers developing S1P5-targeted therapies, an intermediate potency profile can provide a wider therapeutic window and more predictable pharmacokinetic/pharmacodynamic relationships compared to extremely potent agonists.

Differential Receptor Internalization Versus Fingolimod

The endogenous ligand S1P activates multiple S1P receptor subtypes with comparable potency: EC50 values of 0.18 nM (S1P1), 2.3 nM (S1P2), 0.16 nM (S1P3), 82.7 nM (S1P4), and 0.50 nM (S1P5) [1]. In contrast, S1P5 receptor agonist-1 exhibits a highly biased profile, with EC50 of 20 nM at S1P5 and >3 μM at S1P1 . This represents a >150-fold selectivity for S1P5 over S1P1, whereas S1P shows only ~3-fold selectivity. The ability to activate S1P5 without concomitant activation of other S1P receptor subtypes is critical for dissecting S1P5-specific signaling pathways.

Internalization pattern

Class-level inference

Fingolimod-P: S1P1 internalization ≈90% (0.01 µM, 1 h); no S1P5 internalization up to 1 µM. Target compound: S1P1 EC50 >3 µM implies low internalization; S1P5 EC50 20 nM may sustain signaling.

Suggests sustained S1P5 agonism rather than functional antagonism, relevant for long-term signaling studies.

Inferred from selectivity; direct internalization assays not reported for this compound.

Evidence Dimension	Selectivity over S1P1
Target Compound Data	>150-fold
Comparator Or Baseline	S1P: ~3-fold selectivity (S1P1 EC50 = 0.18 nM; S1P5 EC50 = 0.50 nM)
Quantified Difference	S1P5 receptor agonist-1 is >50x more selective for S1P5 over S1P1 compared to endogenous S1P
Conditions	cAMP and GTPγS assays in CHO cells expressing human S1P receptors [1]

Why This Matters

The high subtype selectivity of S1P5 receptor agonist-1 enables researchers to isolate S1P5-mediated effects without the confounding pleiotropic actions of endogenous S1P or non-selective agonists.

• [1] Sugahara K, Maeda Y, Shimano K, et al. Amiselimod, a novel sphingosine 1-phosphate receptor-1 modulator, has potent therapeutic efficacy for autoimmune diseases, with low bradycardia risk. Br J Pharmacol. 2017;174(1):15-27. View Source

Orthogonal Chemotype for Cross-Species Pharmacology Studies

S1P5 receptor agonist-1 is specifically disclosed as Example 6 in a patent family (US 12,049,445) that claims compounds with improved balance of S1P5 agonist activity relative to S1P1 [1]. The patent describes that compounds of this class have highly selective S1P5 receptor agonist activity, which is advantageous for treating S1P5-mediated diseases while minimizing S1P1-related side effects [1]. This stands in contrast to many commercially available S1P5 agonists that lack explicit selectivity data or have not been characterized in peer-reviewed literature beyond vendor datasheets.

Cross-species potential

Data to verify

Ozanimod loses rodent S1P5 potency (human EC50 11 nM vs mouse >10 µM). Target is a distinct dihydronaphthalene scaffold; rodent potency not yet reported.

Distinct chemotype may avoid Ozanimod-like rodent potency loss, supporting cross-species target engagement studies pending validation.

Species selectivity data required to confirm translation to rodent models.

Evidence Dimension	Patent-Validated Selectivity
Target Compound Data	Disclosed in US 12,049,445 as Example 6 with demonstrated S1P5 selectivity
Comparator Or Baseline	Many other S1P5 agonists (e.g., commercially available probes) lack patent-validated selectivity data
Quantified Difference	Qualitative advantage: patent protection and disclosed selectivity claims
Conditions	As described in patent specifications [1]

Why This Matters

For procurement decisions in drug discovery and chemical biology, a compound with a clear, patent-validated selectivity profile provides greater confidence in target engagement and reduces the risk of off-target liabilities compared to uncharacterized or poorly characterized alternatives.

• [1] ONO Pharmaceutical Co., Ltd. COMPOUNDS HAVING S1P5 RECEPTOR AGONISTIC ACTIVITY. US Patent 12,049,445. July 30, 2024. View Source

Optimal Research and Procurement Application Scenarios

Dissecting S1P5-Specific Signaling from S1P1-Driven Effects

S1P5 receptor agonist-1 is ideally suited for studying the role of S1P5 in oligodendrocyte biology, given its high selectivity over S1P1 (>150-fold) . This selectivity ensures that observed effects on oligodendrocyte progenitor cell differentiation and myelination can be attributed specifically to S1P5 activation, without confounding contributions from S1P1-mediated signaling [1].

Reference Compound for S1P5-Selective PET Tracer Validation

The compound's potent and selective activation of S1P5 (EC50 = 20 nM) makes it a valuable tool for investigating S1P5-dependent natural killer cell migration and the role of patrolling monocytes in tumor immunity [1]. Its minimal activity at S1P1 (EC50 > 3 μM) avoids the lymphocyte sequestration and bradycardia effects associated with non-selective S1P receptor modulators [1].

Benchmarking NCE Selectivity in Receptor Subtype Assays

S1P5 receptor agonist-1 serves as a high-quality chemical probe for target validation studies in models of multiple sclerosis, schizophrenia, and Binswanger's disease [1]. Its intermediate potency (20 nM) and high selectivity provide a favorable pharmacological profile for in vivo proof-of-concept studies, particularly when compared to ultra-potent agonists like A-971432 (EC50 = 4.1 nM) that may carry a higher risk of on-target toxicity.

Functional Selectivity: G Protein vs. β-Arrestin Signaling

With its well-defined chemical structure (C20H24F3NO3) and disclosed synthetic route as Example 6 in patent literature [1], S1P5 receptor agonist-1 can serve as a benchmark compound for structure-activity relationship (SAR) studies aimed at developing next-generation S1P5 agonists with improved potency, selectivity, or pharmacokinetic properties.

Application

Selection Property

Validation Focus

S1P5-specific signaling dissection

>150-fold selectivity over S1P1

Minimal S1P1 crosstalk in oligodendrocyte or NK cell assays

PET tracer target engagement validation

Defined S1P5 potency and selectivity

Confirm tracer specificity via competitive binding and autoradiography

NCE selectivity benchmarking

Well-characterized S1P5/S1P1 ratio

Quantify selectivity window of new chemical entities in S1P subtype panels

S1P5-biased signaling profiling

Clean S1P5 activation without S1P1 background

Measure β-arrestin recruitment and G protein activation in pathway-specific assays

• [1] ONO Pharmaceutical Co., Ltd. COMPOUNDS HAVING S1P5 RECEPTOR AGONISTIC ACTIVITY. US Patent 12,049,445. July 30, 2024. View Source